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Introduction

Proquinazid is a quinazolinone-based fungicide highly effective against a broad spectrum of
powdery mildew species, making it a valuable tool in Integrated Pest Management (IPM)
programs for crops such as grapevines and cereals.[1] Its unique mode of action not only
directly targets the fungal pathogen but also stimulates the host plant's natural defense
mechanisms.[2] These application notes provide detailed information on the use of
proquinazid in an IPM framework, including its biological activity, application guidelines,
compatibility with biological control agents, and protocols for relevant experimental procedures.

An effective IPM program integrates multiple strategies to manage pests in an economically
and environmentally sound manner.[3] This includes monitoring pest populations, utilizing
resistant crop varieties, employing cultural and biological controls, and the judicious use of
chemical controls like proquinazid.

Biological Profile of Proquinazid

Mode of Action:

Proquinazid exhibits a dual mode of action against powdery mildew pathogens:
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o Direct Antifungal Activity: At higher concentrations, proquinazid inhibits spore germination
and the formation of appressoria, the specialized structures fungi use to penetrate host
tissue. This preventative action stops the infection before it can establish.

o Host Defense Induction: At lower concentrations, proquinazid interferes with the early
signaling between the pathogen and the host plant.[2] It also stimulates the expression of
host genes associated with systemic acquired resistance (SAR), including those involved in
ethylene-mediated response pathways, phytoalexin biosynthesis, and cell wall
strengthening.

Target Pathogens:

Proquinazid is primarily effective against various species of powdery mildew, including:
o Erysiphe necator (Grapevine powdery mildew)

e Blumeria graminis f. sp. tritici (Wheat powdery mildew)

e Abroad range of other cereal and broadleaf powdery mildews.

Resistance Management:

Proquinazid belongs to the Fungicide Resistance Action Committee (FRAC) Group 13. To
mitigate the risk of resistance development, it is crucial to rotate proquinazid with fungicides
from different FRAC groups and to avoid sequential applications.

Data Presentation

Table 1: Efficacy of Proquinazid against Powdery Mildew in Field Trials
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Efficacy (%

Target Application .
Crop Disease Reference
Pathogen Rate
Control)
22.10%
(Protective
Grapes (cv. ] 250 cc/ha ]
Erysiphe necator Potential at 21 [4]
Bazzoul Kalba) (Talendo®) ]
days after first
application)
500 ml/ha
) (Azoxytrobin
Grapes Erysiphe necator 58.00% - 61.85% [5]
23% SC - for
comparison)
400 ml/ha
] (Picoxystrobin
Grapes Erysiphe necator 69.63% - 71.53% [5]
22.52% SC - for
comparison)
) 250 mil/ha )
Blumeria High level of
o (Talendo®) + 500 -
Wheat graminis f. sp. control (Specific [6]
o mi/ha (Opus® ]
tritici % not provided)
125)
Blumeria .
o Not Specified
Wheat graminis f. sp. Good control [1]
(Talendo®)

tritici

Table 2: Compatibility of Proquinazid with Beneficial Organisms
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Beneficial . Quantitative
. Species Effect Reference
Organism Data

90.00% mortality
) (adult females),
) Amblyseius ) ) ]
Predatory Mite T Highly Toxic 96.66% mortality
swirskii
(larvae), 43.34%

mortality (eggs)

Mancozeb (for
comparison): 70

-~ g a.i./L caused

) Typhlodromus Not specified for o
Predatory Mite ] o significant [7]
pyri proquinazid o

mortality in
susceptible

strains

Table 3: Compatibility of Other Fungicides with Biological Control Agents (lllustrative)

Disclaimer: The following data is provided for illustrative purposes as direct compatibility data
for proquinazid with Trichoderma harzianum and Bacillus subtilis was not available in the
reviewed literature. Researchers should conduct their own compatibility tests before co-

application.
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Biological Fungicide (for
Control Agent comparison)

Mycelial
Concentration Growth Reference
Inhibition (%)

Trichoderma

) Mancozeb 250 ppm 0.39% [8]
harzianum
Trichoderma ) All

) Carbendazim ) 100% [819]
harzianum concentrations
Trichoderma All

) Hexaconazole ] 100% 9]
harzianum concentrations
Bacillus subtilis Carbendazim Not specified Compatible [10]

64.44% inhibition

) N Pseudomonas - ) )

Bacillus subtilis Not specified of Rhizoctonia [10]

fluorescens

solani

Experimental Protocols

Protocol 1: Detached Leaf Disc Assay for Fungicide
Resistance Monitoring in Erysiphe necator

Objective: To assess the sensitivity of Erysiphe necator isolates to proquinazid and other

fungicides.

Materials:

Sterile distilled water

Ethanol (70%)

Petri dishes (90 mm)

Agar

Healthy, young, and fully expanded grape leaves (susceptible cultivar, e.g., Chardonnay)

Proquinazid and other test fungicides
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e Forceps and cork borer (15 mm diameter)
e Spore suspension of E. necator isolates
 Incubator with controlled temperature and light
Methodology:
o Leaf Collection and Sterilization:
o Collect young, healthy grape leaves from unsprayed vines.

o Surface sterilize the leaves by rinsing with sterile distilled water, followed by a brief
immersion in 70% ethanol, and a final rinse with sterile distilled water.

o Allow the leaves to air dry in a sterile environment.
e Preparation of Fungicide Solutions:

o Prepare a stock solution of proquinazid in a suitable solvent (e.g., acetone or DMSO) and
then dilute with sterile distilled water to achieve a series of concentrations (e.g., 0.01, 0.1,
1, 10, 100 mg/L).

o Include a solvent control and a water-only control.
o Leaf Disc Treatment:
o Using a sterile cork borer, cut 15 mm discs from the sterilized leaves.

o Immerse the leaf discs in the respective fungicide solutions for a defined period (e.g., 1
minute).

o Place the treated leaf discs, adaxial side up, on water agar (1-2%) in Petri dishes.
* Inoculation:

o Prepare a spore suspension of the E. necator isolate to be tested in sterile distilled water
containing a wetting agent (e.g., 0.01% Tween 20).
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o Adjust the spore concentration to approximately 1 x 10"5 conidia/mL.

o Apply a small droplet (e.g., 10 pL) of the spore suspension to the center of each leaf disc.

e |ncubation and Assessment:

o

Seal the Petri dishes with parafilm and incubate at 22-25°C with a 16-hour photoperiod.

[¢]

After 7-10 days, assess the development of powdery mildew on each leaf disc.

[¢]

Evaluate the percentage of the leaf disc area covered with mycelium (disease severity).

[e]

Calculate the EC50 value (the effective concentration that inhibits 50% of fungal growth)
for each isolate.

Protocol 2: Analysis of Host Defense Gene Expression

Objective: To quantify the induction of plant defense-related genes in response to proquinazid
treatment.

Materials:

o Plant material (e.g., Arabidopsis thaliana seedlings or grapevine leaves)

e Proquinazid solution

e Pathogen inoculum (e.g., Erysiphe spores)

e Liquid nitrogen

» RNA extraction kit

o CcDNA synthesis kit

e Quantitative PCR (qPCR) machine and reagents (e.g., SYBR Green)

o Primers for target defense genes (e.g., PR-1, PDF1.2) and a reference gene (e.g., Actin)

Methodology:
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¢ Plant Treatment and Inoculation:

o

Grow plants under controlled conditions to a suitable developmental stage (e.g., 3-4 week
old Arabidopsis).

o Spray a subset of plants with a solution of proquinazid at a relevant concentration.
o Spray a control group with water or a solvent control.

o After a specified time (e.g., 24 hours), inoculate a subset of both proquinazid-treated and
control plants with the pathogen.

o Maintain an uninoculated control group for both treatments.
o Sample Collection and RNA Extraction:

o At various time points post-inoculation (e.g., 0, 6, 12, 24, 48 hours), collect leaf tissue from
all treatment groups.

o Immediately freeze the samples in liquid nitrogen and store at -80°C.

o Extract total RNA from the frozen tissue using a commercial RNA extraction kit according
to the manufacturer's instructions.

o cDNA Synthesis and gPCR:
o Synthesize first-strand cDNA from the extracted RNA using a cDNA synthesis Kit.

o Perform qPCR using SYBR Green chemistry with primers specific to the target defense
genes and the reference gene.

o Set up the qPCR reactions in triplicate for each sample and gene.
e Data Analysis:

o Calculate the relative expression of the target genes using the 2*-AACt method,
normalizing to the expression of the reference gene.
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o Compare the gene expression levels between the different treatment groups to determine
the effect of proquinazid on host defense gene induction.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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